Cas no 1248142-96-2 (2-(2,2-dimethylpropanoyl)-4-ethylcyclohexan-1-one)

• Product Name: 2-(2,2-dimethylpropanoyl)-4-ethylcyclohexan-1-one
• CAS No: 1248142-96-2
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 6311276
• PubChem ID: 61750649
• Update Time: 2025-07-20

2-(2,2-dimethylpropanoyl)-4-ethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylpropanoyl)-4-ethylcyclohexan-1-one
• AKOS011021301
• EN300-1126846
• 1248142-96-2

• Inchi： 1S/C13H22O2/c1-5-9-6-7-11(14)10(8-9)12(15)13(2,3)4/h9-10H,5-8H2,1-4H3
• InChI Key： QVYXQKLUNDWERF-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC)CC1C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.1Ų

Additional information on 2-(2,2-dimethylpropanoyl)-4-ethylcyclohexan-1-one

Comprehensive Overview of 2-(2,2-dimethylpropanoyl)-4-ethylcyclohexan-1-one (CAS No. 1248142-96-2)

In the realm of organic chemistry, 2-(2,2-dimethylpropanoyl)-4-ethylcyclohexan-1-one (CAS No. 1248142-96-2) stands out as a compound of significant interest due to its unique structural properties and potential applications. This ketone derivative features a cyclohexanone core substituted with an ethyl group at the 4-position and a 2,2-dimethylpropanoyl moiety at the 2-position. Its molecular formula, C₁₃H₂₂O₂, reflects a balance of hydrophobicity and reactivity, making it a versatile intermediate in synthetic chemistry.

The compound's steric hindrance, attributed to the dimethylpropanoyl group, plays a critical role in its reactivity profile. Researchers often explore such bulky ketones for their ability to influence reaction selectivity, particularly in asymmetric synthesis. Recent trends in green chemistry have spurred interest in derivatives like 2-(2,2-dimethylpropanoyl)-4-ethylcyclohexan-1-one, as they can serve as precursors for biodegradable materials or pharmaceutical intermediates with reduced environmental impact.

From an industrial perspective, this compound aligns with the growing demand for high-performance additives in coatings and polymers. Its cyclohexanone backbone offers thermal stability, while the ethyl and propanoyl substituents enhance solubility in non-polar matrices. These properties make it a candidate for UV stabilizers or plasticizers, addressing concerns about material longevity and sustainability—a hot topic in circular economy discussions.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing CAS No. 1248142-96-2. Users frequently search for "synthesis routes for 2-(2,2-dimethylpropanoyl)-4-ethylcyclohexan-1-one" or "applications of bulky ketones in drug discovery," reflecting its relevance in R&D. Computational chemistry studies also leverage this compound to model steric effects in enzyme inhibition, a trending area in AI-driven drug design.

In conclusion, 2-(2,2-dimethylpropanoyl)-4-ethylcyclohexan-1-one exemplifies the intersection of structural ingenuity and practical utility. Its adaptability to sustainable chemistry frameworks and alignment with material science innovations ensure its continued prominence in scientific and industrial applications.